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Compound of Interest

Compound Name: Iron dodecacarbonyl

Cat. No.: B12063169 Get Quote

The following guide provides essential safety and logistical information for the proper handling

and disposal of iron dodecacarbonyl (Fe₃(CO)₁₂). This procedure is designed for researchers,

scientists, and drug development professionals to ensure the safe management of this

hazardous material. Iron dodecacarbonyl is a flammable solid that is toxic if swallowed,

inhaled, or in contact with skin.[1] It is also a source of carbon monoxide, and its decomposition

can produce pyrophoric (air-ignitable) iron residues.[2][3][4][5]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure all necessary safety measures are in place.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, a lab coat, and chemical-resistant gloves.[6] Due to the high toxicity upon

inhalation, a NIOSH/MSHA-approved respirator may be necessary if ventilation is

inadequate.[1][6]

Ventilation: All handling and disposal steps must be performed inside a well-ventilated

chemical fume hood to manage the release of highly toxic carbon monoxide (CO) gas.[7]

Inert Atmosphere: Handle and store iron dodecacarbonyl under an inert atmosphere (e.g.,

argon or nitrogen) to prevent slow decomposition in air.[2][3][4] Keep the container tightly

sealed and store in a cool place.[1]
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Spill Management: In case of a spill, sweep up the solid material and place it into a suitable,

closed container for disposal. Avoid dust formation.[6]

Quantitative Data and Hazard Summary
The key properties and hazards of iron dodecacarbonyl are summarized below.

Property Value Reference(s)

Chemical Formula Fe₃(CO)₁₂ [2]

Molar Mass 503.66 g/mol [2][4]

Appearance
Dark green to black crystalline

solid
[2][3]

Melting Point 165 °C (decomposes) [2][8]

Solubility

Insoluble in water; soluble in

nonpolar organic solvents like

THF and Benzene.

[2][4]

Key Hazard Statements

H228: Flammable

solidH301+H311: Toxic if

swallowed or in contact with

skinH330: Fatal if

inhaledH371: May cause

damage to organsH340: May

cause genetic defectsH360:

May damage fertility or the

unborn child

[1]

Experimental Protocol: Decontamination and
Disposal
The primary goal of disposal is to safely decompose the iron dodecacarbonyl into less

reactive inorganic iron compounds, preventing the formation of pyrophoric residues and

controlling the release of carbon monoxide. This is achieved through controlled oxidative

quenching.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC209290050&productDescription=TRIIRON+DODECACARBONYL+5GRTR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b12063169?utm_src=pdf-body
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://www.chemeurope.com/en/encyclopedia/Triiron+dodecacarbonyl.html
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://www.benchchem.com/product/b024643
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://www.sigmaaldrich.com/TW/zh/product/aldrich/381411
https://en.wikipedia.org/wiki/Triiron_dodecacarbonyl
https://www.chemeurope.com/en/encyclopedia/Triiron+dodecacarbonyl.html
https://sds.strem.com/sd26-2500_GB.pdf
https://www.benchchem.com/product/b12063169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12063169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Iron dodecacarbonyl waste (solid or in solution)

Iodine (I₂)

An appropriate organic solvent (e.g., toluene or tetrahydrofuran)

Large beaker or flask (at least 5 times the volume of the quenching solution)

Stir plate and stir bar

Dropping funnel or pipette

Procedure:

Prepare the Quenching Solution: Inside a chemical fume hood, prepare a solution of iodine

in a suitable organic solvent (e.g., toluene). The amount of iodine should be in stoichiometric

excess to react with the iron carbonyl. A conservative approach is to use a 2-fold molar

excess of I₂ relative to the estimated amount of Fe₃(CO)₁₂.

Set Up the Apparatus: Place the beaker or flask containing the iodine solution on a stir plate

and begin gentle stirring.

Slow Addition of Waste: Carefully and slowly add the iron dodecacarbonyl waste to the

stirring iodine solution.

If the waste is a solid, add it in very small portions.

If the waste is dissolved in a solvent, add it dropwise using a dropping funnel or pipette.

Control the Reaction: The reaction will cause the evolution of carbon monoxide (CO) gas.

The rate of addition must be slow enough to control the gas evolution and prevent foaming

or overflow. The deep green color of the iron dodecacarbonyl should dissipate as it reacts.

Ensure Complete Reaction: After all the waste has been added, allow the mixture to stir for

several hours (e.g., 2-4 hours) at room temperature to ensure the complete decomposition of

the metal carbonyl.
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Waste Collection and Labeling: The resulting mixture contains inorganic iron iodides and

residual solvent. This solution should be collected in a designated hazardous waste

container.

Final Disposal: The container must be clearly labeled as "Hazardous Waste: Contains Iron

and Iodine Compounds in Organic Solvent." Dispose of the container in accordance with all

local, regional, and national hazardous waste regulations.[1][6] Never dispose of it with

household garbage or down the sewage system.[1]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of iron
dodecacarbonyl.
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Caption: Workflow for the safe disposal of Iron Dodecacarbonyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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